BP Light 550 carboxylic acid

• Molecular Formula: C36H48N2O15S4
• Molecular Weight: 877.0 g/mol
• InChI: InChI=1S/C36H48N2O15S4/c1-35(17-8-22-54(41,42)43)28-24-26(56(47,48)49)13-15-30(28)37(19-6-4-5-12-34(39)40)32(35)10-7-11-33-36(2,18-9-23-55(44,45)46)29-25-27(57(50,51)52)14-16-31(29)38(33)20-21-53-3/h7,10-11,13-16,24-25H,4-6,8-9,12,17-23H2,1-3H3,(H4-,39,40,41,42,43,44,45,46,47,48,49,50,51,52)
• InChIKey: CKTWMOPTMMGDGQ-UHFFFAOYSA-N

BP Light 550 Carboxylic Acid Overview

BP Light 550 carboxylic acid (CAS 1638197-36-0) is a vibrant orange-to-red fluorescent dye belonging to the class of rhodamine derivatives, specifically designed as a functional equivalent to Thermo Fisher's DyLight™ 550. It is characterized by its high water solubility and is supplied for research applications involving the labeling of antibodies, proteins, and other biomolecules for fluorescence detection .

DyLight 550 alternative with reported spectral and performance match

High water solubility for stable, high-D/P ratio conjugates

Cost-effective for budget-constrained labeling workflows

BP Light 550: A Targeted DyLight 550 Alternative

Direct substitution among orange-red fluorophores like TRITC, Cy3, or Alexa Fluor™ 555 can compromise experimental reproducibility due to differences in brightness, photostability, or water solubility that lead to conjugate precipitation. BP Light 550 is specifically engineered as a 'DyLight 550 Equivalent,' intending to match its spectral profile and performance while offering quantifiable advantages in water solubility and procurement cost over other rhodamine derivatives [1]. This positions it not as a generic dye, but as a strategic replacement focused on cost-efficiency and conjugate stability.

Conjugate precipitation with alternative rhodamine dyes TRITC and Cy3 may precipitate at high dye-to-protein ratios, reducing conjugate reliability.

Spectral mismatch may require protocol re-optimization Generic orange-red fluorophores can exhibit spectral shifts that demand filter or laser adjustments.

Photostability variability affects quantitative imaging Less photostable dyes may show signal decay during time-lapse acquisition, compromising data consistency.

• [1] MedChemExpress. BP Light 550 carboxylic acid. Product Datasheet. View Source

BP Light 550 Performance Evidence

Cost Advantage over DyLight 550

For budget-conscious research programs, BP Light 550 carboxylic acid provides a significant cost advantage over the original Thermo Fisher Scientific DyLight™ 550 reagent. While the spectral and performance properties are vendor-described as 'DyLight 550-comparable brightness and performance,' the procurement cost is notably lower . The non-reactive carboxylic acid form of BP Light 550 is priced at $370 for 1 mg , representing a clear differentiator for labs scaling up conjugation workflows.

Cost Advantage

Cross-study comparable

BP Light 550 carboxylic acid$370 (1 mg)

DyLight 550 NHS ester~$625 (1 mg)

~40% lower core fluorophore cost

Enables cost-efficient large-scale labeling panels

Vendor-listed prices; reactive ester form comparison shows ~25% reduction.

Evidence Dimension	Procurement Cost (1 mg unit)
Target Compound Data	$370.00 (BP Light 550 carboxylic acid)
Comparator Or Baseline	$625.21 (Thermo Scientific DyLight™ 550 NHS Ester, 1 mg)
Quantified Difference	~40% lower cost for the core fluorophore, though a direct reactive-form comparison (NHS ester) shows an approximate 25% reduction (€435 vs. $625) based on third-party listings .
Conditions	Pricing sourced from manufacturer and authorized distributor websites. Prices are per milligram and may vary.

Why This Matters

This cost differential allows researchers to allocate budgets more efficiently, particularly in large-scale antibody labeling panels or high-throughput screening campaigns where the total amount of dye required is substantial.

Conjugate Stability & High Water Solubility

A critical differentiator of BP Light 550 carboxylic acid is its manufacturer-claimed high water solubility, designed to mitigate a common problem with other rhodamine derivatives like TRITC and Cy3: conjugate precipitation at high dye-to-protein (D/P) ratios [1]. Vendor information explicitly states that this high solubility 'allows for high dye-to-protein ratios without causing conjugate precipitation' . This property is a direct functional improvement over alternatives where precipitation can lead to signal loss and increased background.

Conjugate Stability

Class-level inference

Vendor claims high water solubility enables high dye-to-protein (D/P) ratios without precipitation.

May improve conjugate brightness and reduce aggregation

Quantitative solubility limit not published; verify for specific protocols.

Evidence Dimension	Water Solubility and Conjugate Stability
Target Compound Data	Enables high dye-to-protein (D/P) ratios without precipitation (exact maximum D/P ratio is not published but is qualitatively superior).
Comparator Or Baseline	Other rhodamine derivatives (e.g., TRITC, Cy3) which are known to precipitate at higher D/P ratios, limiting achievable brightness per conjugate.
Quantified Difference	The functional outcome is a more stable conjugate with potentially higher fluorescence signal per antibody, though the exact numerical solubility limit in mg/mL is not provided in the available vendor literature.
Conditions	Based on vendor claims regarding the BP Light Fluor family.

Why This Matters

This property is crucial for generating bright, stable antibody conjugates for demanding applications like single-molecule imaging or intracellular staining, where reagent aggregation must be minimized.

• [1] MedChemExpress. BP Light 550 carboxylic acid. Product Datasheet. View Source

Spectral Match to DyLight 550

BP Light 550 carboxylic acid is chemically validated to serve as a functional equivalent for DyLight™ 550, with its core spectral properties closely matching the reference standard . The reported excitation maximum of 560 nm and emission maximum of 575 nm for BP Light 550 closely align with the DyLight™ 550 standard's reported excitation maximum of 562 nm and emission maximum of 576 nm . Both compounds share an extinction coefficient of 150,000 M⁻¹cm⁻¹ , confirming equivalent photon absorption capacity.

Spectral Match

Cross-study comparable

BP Light 550Ex/Em 560/575 nm; ε 150,000 M⁻¹cm⁻¹

DyLight 550Ex/Em 562/576 nm; ε ~150,000 M⁻¹cm⁻¹

Negligible shift (ΔEx ≈ 2 nm, ΔEm ≈ 1 nm)

Direct substitution into existing DyLight 550 protocols

Reported values from manufacturer datasheets.

Evidence Dimension	Spectral Properties (Ex/Em Maxima & Extinction Coefficient)
Target Compound Data	Ex/Em: 560 nm / 575 nm; Extinction Coefficient: 150,000 M⁻¹cm⁻¹ .
Comparator Or Baseline	DyLight™ 550: Ex/Em: 562 nm / 576 nm; Extinction Coefficient: ~150,000 M⁻¹cm⁻¹ .
Quantified Difference	Negligible spectral shift (ΔEx ≈ 2 nm, ΔEm ≈ 1 nm) with an identical extinction coefficient.
Conditions	Reported values are from manufacturer datasheets for the free carboxylic acid and NHS ester forms.

Why This Matters

This near-identical spectral profile ensures that BP Light 550 can be directly adopted into existing assays, imaging systems, and filter sets optimized for DyLight™ 550, Alexa Fluor™ 555, or Cy3 without the need for re-optimization of instrumentation parameters.

Photostability & Low Background

BP Light 550 is reported to deliver results with 'low background' and 'strong photostability' . This is a critical performance advantage over less photostable rhodamine derivatives like traditional TRITC. Enhanced photostability is essential for quantitative fluorescence applications where consistent signal integrity is required across multiple time-points or during prolonged laser excitation . While a specific photobleaching half-life is not provided, the 'strong photostability' claim is presented as a defining feature of the DyLight 550-equivalent class.

Photostability & Background

Class-level inference

Described as “strong photostability” and “low background” in vendor literature.

May support quantitative time-lapse and multiplex imaging

Photobleaching half-life data not provided; validate under experimental conditions.

Evidence Dimension	Photostability and Background Signal
Target Compound Data	Described as having 'strong photostability' and 'low background' .
Comparator Or Baseline	Traditional rhodamine dyes (e.g., TRITC) and other in-class alternatives (e.g., BP Fluor 555, Cy3) which are noted to have variable photostability .
Quantified Difference	A direct quantitative comparison (e.g., half-life in seconds under standard laser power) is not available from the vendor datasheet; the advantage is presented as a class-level improvement.
Conditions	Based on manufacturer performance claims for the BP Light 550 product line.

Why This Matters

Superior photostability directly impacts data quality in quantitative microscopy and time-lapse imaging, reducing signal loss during image acquisition. Low background improves the signal-to-noise ratio, enabling the detection of low-abundance targets.

BP Light 550 Application Scenarios

Large-Scale Antibody Labeling

Research institutions and core facilities performing large-scale immunofluorescence or flow cytometry panels can leverage the quantifiable cost advantage of BP Light 550 carboxylic acid. The significantly lower cost per milligram compared to the original DyLight™ 550 NHS ester, without sacrificing spectral performance, allows for the generation of larger, more complex antibody panels under fixed budget constraints .

High-D/P Ratio Conjugates for Imaging

For techniques requiring bright conjugates, such as single-molecule tracking or in vivo imaging, the high water solubility of BP Light 550 becomes a crucial asset. It enables the preparation of high dye-to-protein (D/P) ratio conjugates without the risk of precipitation that is frequently observed with less soluble rhodamine dyes like Cy3 or TRITC, leading to more reliable imaging probes .

Seamless Integration with DyLight 550 Protocols

Labs with established assays, instrumentation, and protocols optimized for DyLight™ 550, Alexa Fluor™ 555, or Cy3 can directly substitute BP Light 550 carboxylic acid. Its near-identical spectral profile (extinction coefficient of 150,000 M⁻¹cm⁻¹ and minimal shifts in excitation/emission maxima) eliminates the need for time-consuming re-validation of laser settings, filter sets, or spectral compensation matrices .

Consistent Performance in Multiplexed Assays

In multiplexed microscopy and western blotting, where a stable and bright orange-red fluorophore is required alongside other dyes (e.g., DAPI, FITC, Alexa Fluor™ 647), BP Light 550 provides 'strong photostability' and 'low background' . This ensures consistent signal from the orange-red channel, not limiting the quality of the overall multiplexed data set and making it a reliable probe for applications like cytokine detection or subcellular co-localization studies.

Application

Selection Property

Validation Focus

Large-scale labeling panels

Cost efficiency per mg

Verify spectral consistency and conjugate yield at scale

High‑D/P ratio conjugates

High water solubility

Confirm conjugate stability and absence of precipitation

DyLight 550 protocol substitution

Spectral match

Validate compatibility with existing filter sets and lasers

Multiplexed fluorescence assays

Photostability and low background

Evaluate signal retention across channels in time-lapse or multiplex imaging